Cas no 1536233-58-5 (tert-Butyl 3-ethyl-4-hydroxypyrrolidine-1-carboxylate)

tert-Butyl 3-ethyl-4-hydroxypyrrolidine-1-carboxylate structure
1536233-58-5 structure
Product Name:tert-Butyl 3-ethyl-4-hydroxypyrrolidine-1-carboxylate
CAS No:1536233-58-5
MF:C11H21NO3
MW:215.289343595505
CID:5707402
PubChem ID:59254369
Update Time:2023-10-17

tert-Butyl 3-ethyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • SB22224
    • 1536233-58-5
    • EN300-1626875
    • TERT-BUTYL 3-ETHYL-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
    • SCHEMBL13098438
    • TERT-BUTYL3-ETHYL-4-HYDROXYPYRROLIDINE-1-CARBOXYLATE
    • CS-0293269
    • tert-butyl (3R,4S)-3-ethyl-4-hydroxypyrrolidine-1-carboxylate,-rel-
    • 1-Pyrrolidinecarboxylic acid, 3-ethyl-4-hydroxy-, 1,1-dimethylethyl ester
    • tert-Butyl 3-ethyl-4-hydroxypyrrolidine-1-carboxylate
    • Inchi: 1S/C11H21NO3/c1-5-8-6-12(7-9(8)13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3
    • InChI Key: YYLFOQRAQOJJDD-UHFFFAOYSA-N
    • SMILES: OC1CN(C(=O)OC(C)(C)C)CC1CC

Computed Properties

  • Exact Mass: 215.15214353g/mol
  • Monoisotopic Mass: 215.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.068±0.06 g/cm3(Predicted)
  • Boiling Point: 299.7±33.0 °C(Predicted)
  • pka: 14.76±0.40(Predicted)

tert-Butyl 3-ethyl-4-hydroxypyrrolidine-1-carboxylate Pricemore >>

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